Cas no 1650544-70-9 ((R)-4-((S)-1-Hydroxy-3-methoxypropyl)-1-((R)-1-(4-methoxyphenyl)ethyl)pyrrolidin-2-one)

• Product Name: (R)-4-((S)-1-Hydroxy-3-methoxypropyl)-1-((R)-1-(4-methoxyphenyl)ethyl)pyrrolidin-2-one
• CAS No: 1650544-70-9
• MF: C₁₇H₂₅NO₄
• MW: 307.384705305099
• CID: 4702882
• Update Time: 2025-07-16

(R)-4-((S)-1-Hydroxy-3-methoxypropyl)-1-((R)-1-(4-methoxyphenyl)ethyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• (R)-4-((S)-1-Hydroxy-3-methoxypropyl)-1-((R)-1-(4-methoxyphenyl)ethyl)pyrrolidin-2-one

• Inchi： 1S/C17H25NO4/c1-12(13-4-6-15(22-3)7-5-13)18-11-14(10-17(18)20)16(19)8-9-21-2/h4-7,12,14,16,19H,8-11H2,1-3H3/t12-,14-,16+/m1/s1
• InChI Key： MFUHKVSXPFVGFI-XPKDYRNWSA-N
• SMILES： O[C@@H](CCOC)[C@@H]1CC(N([C@H](C)C2C=CC(=CC=2)OC)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 355
• Topological Polar Surface Area: 59

Additional information on (R)-4-((S)-1-Hydroxy-3-methoxypropyl)-1-((R)-1-(4-methoxyphenyl)ethyl)pyrrolidin-2-one

Introduction to (R)-4-((S)-1-Hydroxy-3-methoxypropyl)-1-((R)-1-(4-methoxyphenyl)ethyl)pyrrolidin-2-one (CAS No. 1650544-70-9)

The compound (R)-4-((S)-1-Hydroxy-3-methoxypropyl)-1-((R)-1-(4-methoxyphenyl)ethyl)pyrrolidin-2-one, identified by its CAS number 1650544-70-9, represents a significant advancement in the field of pharmaceutical chemistry. This meticulously crafted molecule has garnered attention due to its unique structural features and promising biological activities. The intricate arrangement of functional groups, including the (R)-1-(4-methoxyphenyl)ethyl moiety and the (S)-1-Hydroxy-3-methoxypropyl side chain, contributes to its distinct chemical profile and potential therapeutic applications.

In recent years, there has been a growing interest in the development of novel compounds that exhibit potent pharmacological effects while maintaining high selectivity and low toxicity. The pyrrolidinone core of this compound is particularly noteworthy, as it is a scaffold that has shown promise in various therapeutic areas, including central nervous system (CNS) disorders and inflammation. The presence of the 4-methoxyphenyl group further enhances its pharmacological potential by introducing hydrophobic interactions and electronic effects that can modulate receptor binding.

One of the most compelling aspects of this compound is its enantioselective design. The stereochemistry of the molecule, specifically the configuration at the chiral centers, plays a crucial role in determining its biological activity. The use of enantiomerically pure forms ensures that the compound interacts with biological targets in a predictable manner, minimizing off-target effects and enhancing overall efficacy. This level of stereochemical control is essential in modern drug development, where the difference between enantiomers can be as significant as their pharmacological profiles.

Current research in medicinal chemistry increasingly emphasizes the importance of understanding structure-activity relationships (SARs) to optimize drug candidates. The (R)-4-((S)-1-Hydroxy-3-methoxypropyl)-1-((R)-1-(4-methoxyphenyl)ethyl)pyrrolidin-2-one exemplifies this approach by incorporating multiple functional groups that can be systematically modified to fine-tune its biological activity. For instance, the hydroxymethyl group and methoxy substituents provide opportunities for further derivatization, allowing chemists to explore new chemical space and identify compounds with improved pharmacokinetic properties.

The synthesis of this compound also highlights advancements in synthetic methodologies that enable the efficient construction of complex molecules. Modern techniques such as asymmetric catalysis and chiral auxiliary strategies have made it possible to access enantiomerically pure intermediates with high yield and selectivity. These synthetic approaches not only streamline the production process but also reduce costs, making it more feasible to develop novel therapeutics for clinical use.

In terms of biological activity, preliminary studies suggest that this compound may exhibit potent effects on enzymes and receptors relevant to various diseases. For example, its structural features are reminiscent of molecules known to interact with serine proteases and other hydrolases, which are implicated in conditions such as cancer and inflammatory disorders. Additionally, the presence of methoxy groups may enhance solubility and bioavailability, critical factors for drug efficacy.

The pharmaceutical industry is continually seeking innovative compounds that can address unmet medical needs. The (R)-4-((S)-1-Hydroxy-3-methoxypropyl)-1-((R)-1-(4-methoxyphenyl)ethyl)pyrrolidin-2-one represents a promising candidate for further investigation due to its unique chemical structure and potential biological activities. As research progresses, it is anticipated that this compound will play a significant role in the development of new therapies targeting a range of diseases.

Furthermore, the integration of computational chemistry and machine learning techniques has accelerated the process of identifying promising drug candidates. These tools can predict molecular properties and interactions with biological targets, allowing researchers to prioritize compounds for experimental validation. The combination of experimental data with computational insights provides a powerful framework for optimizing lead compounds like this one.

In conclusion, the compound (R)-4-((S)-1-Hydroxy-3-methoxypropyl)-1-((R)-1-(4-methoxyphenyl)ethyl)pyrrolidin-2-one (CAS No. 1650544-70-9) stands out as a significant contribution to pharmaceutical chemistry. Its sophisticated design, enantioselective properties, and potential biological activities make it a valuable asset in ongoing drug discovery efforts. As research continues to uncover new therapeutic applications for this molecule, it is likely to remain at the forefront of medicinal chemistry innovation.